Cas no 868677-52-5 (3-(benzenesulfonyl)-N-(4,5-dichloro-1,3-benzothiazol-2-yl)propanamide)

• Product Name: 3-(benzenesulfonyl)-N-(4,5-dichloro-1,3-benzothiazol-2-yl)propanamide
• CAS No: 868677-52-5
• MF: C₁₆H₁₂Cl₂N₂O₃S₂
• MW: 415.314079284668
• CID: 6009044
• PubChem ID: 18560916
• Update Time: 2025-05-22

3-(benzenesulfonyl)-N-(4,5-dichloro-1,3-benzothiazol-2-yl)propanamide Chemical and Physical Properties

Names and Identifiers

• 3-(benzenesulfonyl)-N-(4,5-dichloro-1,3-benzothiazol-2-yl)propanamide
• Propanamide, N-(4,5-dichloro-2-benzothiazolyl)-3-(phenylsulfonyl)-
• 868677-52-5
• AKOS024611815
• F1821-0789
• N-(4,5-dichlorobenzo[d]thiazol-2-yl)-3-(phenylsulfonyl)propanamide

• Inchi： 1S/C16H12Cl2N2O3S2/c17-11-6-7-12-15(14(11)18)20-16(24-12)19-13(21)8-9-25(22,23)10-4-2-1-3-5-10/h1-7H,8-9H2,(H,19,20,21)
• InChI Key： QFVFHNZFQMBZON-UHFFFAOYSA-N
• SMILES： C(NC1=NC2=C(Cl)C(Cl)=CC=C2S1)(=O)CCS(C1=CC=CC=C1)(=O)=O

Computed Properties

• Exact Mass: 413.9666400g/mol
• Monoisotopic Mass: 413.9666400g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 578
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 113Ų

Experimental Properties

• Density: 1.561±0.06 g/cm3(Predicted)
• pka: 8.22±0.70(Predicted)

Additional information on 3-(benzenesulfonyl)-N-(4,5-dichloro-1,3-benzothiazol-2-yl)propanamide

3-(Benzenesulfonyl)-N-(4,5-Dichloro-1,3-Benzothiazol-2-Yl)Propanamide: A Comprehensive Overview

The compound 3-(benzenesulfonyl)-N-(4,5-dichloro-1,3-benzothiazol-2-yl)propanamide (CAS No. 868677-52-5) is a highly specialized organic molecule with significant potential in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a benzenesulfonyl group with a benzothiazole moiety, making it a valuable compound for research and industrial applications.

Recent studies have highlighted the importance of benzothiazole derivatives in drug discovery and material science. The 4,5-dichloro substitution on the benzothiazole ring introduces electronic and steric effects that can significantly influence the compound's reactivity and bioavailability. This makes it an attractive candidate for exploring new therapeutic agents or advanced materials.

The synthesis of 3-(benzenesulfonyl)-N-(4,5-dichloro-1,3-benzothiazol-2-yl)propanamide involves a multi-step process that typically includes nucleophilic substitution and amide bond formation. Researchers have optimized these steps to achieve high yields and purity, ensuring the compound's reliability for downstream applications. The use of modern catalytic systems has further enhanced the efficiency of this synthesis pathway.

One of the most promising applications of this compound lies in its potential as a precursor for advanced pharmaceuticals. The benzenesulfonyl group is known to enhance the stability and solubility of molecules, which are critical properties for drug delivery systems. Additionally, the benzothiazole moiety has been shown to exhibit antioxidant and anti-inflammatory activities, making it a valuable component in medicinal chemistry.

Recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic properties of 3-(benzenesulfonyl)-N-(4,5-dichloro-1,3-benzothiazol-2-yl)propanamide with greater accuracy. These studies suggest that the compound may have favorable absorption profiles, making it suitable for oral administration. Furthermore, its structural flexibility allows for potential modifications to tailor its properties for specific therapeutic targets.

In terms of environmental impact, this compound has been shown to degrade under specific conditions, reducing its persistence in ecosystems. This aligns with current sustainability goals in the chemical industry, emphasizing the importance of eco-friendly synthetic pathways and waste management practices.

Looking ahead, the development of novel derivatives based on 3-(benzenesulfonyl)-N-(4,5-dichloro-1,3-benzothiazol-2-yl)propanamide holds immense potential for innovation across multiple disciplines. Its versatility as a building block for complex molecules positions it as a key player in future research endeavors.

In conclusion, 3-(benzenesulfonyl)-N-(4,5-dichloro-1,3-benzothiazol-2-yl)propanamide (CAS No. 868677-52-5) is a versatile and intriguing compound with diverse applications. Its unique structure and promising properties make it a valuable asset in both academic research and industrial development. As research continues to uncover its full potential, this compound is poised to play a significant role in shaping the future of chemistry and related fields.